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Peptide Sequence and Structural Composition

Delcasertib's design utilizes a cell-penetrating peptide for intracellular delivery. The table below summarizes

its core components.

Component

Sequence Description
Name

Cargo Peptide CSFNSYELGSL Derived from the dV1-1 portion of PKC9; responsible for
[1] selective inhibition [1].

Carrier Peptide CYGRKKRRQRRR  Cell-penetrating peptide (TAT47.57) from HIV-1 transactivator
(1] [2] protein for cellular delivery [1] [2].

Linkage [2] Disulfide bond Reversible conjugation between cysteine residues of cargo
and carrier peptides [2].

The following diagram illustrates the structural relationship and mechanism of these components:

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s1793391?utm_src=pdf-body
https://www.smolecule.com/products/s1793391?utm_src=pdf-interest
https://www.smolecule.com/products/s1793391?utm_src=pdf-body
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=7840
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=7840
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=7840
https://www.invivochem.com/delcasertib.html
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=7840
https://www.invivochem.com/delcasertib.html
https://www.invivochem.com/delcasertib.html
https://www.invivochem.com/delcasertib.html
https://www.smolecule.com/products/s1793391?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Reversible Disulfide
Bond

Carrier Peptide Cargo Peptide
(CYGRKKRRQRRR) (CSFNSYELGSL)

Delivers

Inhibits 6PKC

Translocation

Click to download full resolution via product page

Structural composition of Delcasertib showing the cargo and carrier peptides linked by a disulfide bond.

Mechanism of Action and Experimental Data

Delcasertib inhibits the 6-PKC isozyme to prevent reperfusion injury. Key quantitative data from preclinical

studies are summarized below.

Experimental
Parameter Context /| Model
Data

Molecular Welght [2] [3] 2880.28 g/mol C120H199N4503432
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Experimental
Data

Parameter Context /| Model

CAS Registry No. [2] [3] 949100-39-4
(4]

Heart Tissue Uptake [2] 1.21 yg eg/g tissue  Measured in rats after single IV bolus (1 mg/kg) [2].

Systemic Half-Life [5] 1.58 - 2.5 minutes Rapid clearance from systemic circulation in rats

[5].

The mechanism by which Delcasertib exerts its effect during reperfusion injury is outlined below:

Myocardial Ischemia

Reperfusion Delcasertib Intervention
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Reperfusion Injury
(Cell Necrosis/Apoptosis)

Click to download full resolution via product page

Mechanism of Delcasertib inhibiting SPKC activation and translocation to prevent reperfusion injury.

Clinical Development Status
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Delcasertib was investigated as an adjunct therapy to prevent myocardial tissue death in patients undergoing

revascularization after an acute myocardial infarction [1] [5].

e Clinical Trials: A Phase 1/II trial (NCT00093197) and a Phase 2b trial (NCT00785954) were
completed [1]. The Phase 2b trial (PROTECTION AMI) evaluated intracoronary Delcasertib for acute
ST-segment elevation myocardial infarction but failed to significantly reduce cardiac tissue damage

[1] [3].
e Current Status: The search results indicate that there has been no further clinical development of
Delcasertib [1]. Its highest development phase was Phase 2 [4].

Conclusion

Delcasertib represents a rationally designed peptide therapeutic approach for targeted intracellular
inhibition. Its structure combines a specific 6-PKC inhibitor cargo with a TAT protein-derived cell-
penetrating carrier. While it showed promise in preclinical models for preventing reperfusion injury, clinical

development was discontinued after Phase 2 trials did not demonstrate significant efficacy [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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